Cas no 932474-97-0 (N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide)

• Product Name: N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide
• CAS No: 932474-97-0
• MF: C₁₇H₁₃ClF₃N₃O₂
• MW: 383.75223326683
• CID: 5441628
• PubChem ID: 20962114
• Update Time: 2025-06-18

N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-2-(trifluoromethyl)phenyl]-3-cyano-4,6-dimethyl-2-oxo-1(2H)-pyridineacetamide
• N-(4-chloro-2-(trifluoromethyl)phenyl)-2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide
• N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetamide
• N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide
• AKOS002019331
• 932474-97-0
• F3222-2917
• N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide

• Inchi： 1S/C17H13ClF3N3O2/c1-9-5-10(2)24(16(26)12(9)7-22)8-15(25)23-14-4-3-11(18)6-13(14)17(19,20)21/h3-6H,8H2,1-2H3,(H,23,25)
• InChI Key： MOEIXAOTKNEJSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)NC(CN1C(C(C#N)=C(C)C=C1C)=O)=O

Computed Properties

• Exact Mass: 383.0648388g/mol
• Monoisotopic Mass: 383.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.0±50.0 °C(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide

Professional Introduction to N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide (CAS No. 932474-97-0)

N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 932474-97-0, represents a convergence of multiple chemical moieties that contribute to its distinctive properties and functionalities. The presence of a N-substituted amide group, combined with aromatic rings substituted with chloro and trifluoromethyl groups, alongside a dihydropyridine core, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide is characterized by a complex interplay of electronic and steric effects. The trifluoromethyl group attached to the phenyl ring enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability. Simultaneously, the electron-withdrawing nature of the cyano group and the carbonyl oxygen in the dihydropyridine moiety contribute to the overall polarity and reactivity of the compound. These structural features make it an intriguing subject for studying interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents. Dihydropyridines, in particular, have been extensively studied for their vasodilatory effects and are well-known for their role in calcium channel blockers. The incorporation of additional functional groups into the dihydropyridine scaffold can lead to compounds with enhanced or modified biological activities. In this context, N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide represents a synthetic derivative that may exhibit unique pharmacological properties.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The formation of the amide bond between the acetyl chloride derivative and the amine group of the dihydropyridine intermediate is a critical step that must be carefully controlled. Additionally, the introduction of the chloro and trifluoromethyl substituents on the phenyl ring necessitates precise reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to achieve increasingly complex molecular architectures with greater efficiency.

The potential biological activity of N-4-chloro-2-(trifluoromethyl)phenyl-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-y acetamide has not yet been fully elucidated; however, its structural features suggest several possible mechanisms of action. The amide group can interact with proteases or other enzymes through hydrogen bonding, while the aromatic rings may engage in hydrophobic interactions with biological targets. The presence of both electrophilic and nucleophilic centers within the molecule also opens up possibilities for further derivatization and functionalization.

Recent studies in medicinal chemistry have highlighted the importance of structure-based drug design in identifying lead compounds with high affinity and selectivity for biological targets. Computational methods such as molecular docking and quantum mechanical calculations are increasingly being used to predict binding modes and energetics. These tools can provide valuable insights into how N - 4 - chloro - 2 - (trifluoromethyl)phenyl - 2 - (3 - cyano - 4 , 6 - dimethyl - 2 - oxo - 1 , 2 - dihydrop y ridin - 1 - y l ) acetamide interacts with potential receptors or enzymes.

The pharmacokinetic properties of this compound are also an area of interest. Factors such as solubility, stability, metabolic clearance rates, and distribution must be carefully considered when evaluating its potential as a therapeutic agent. Experimental techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing these properties in detail.

In conclusion, N - 4 - chloro - 2 - (trifluoromethyl)phenyl - 2 - (3 - cyano - 4 , 6 - dimethyl - 2 ox o - 1 , 2 dihydrop y ridin e ) acetamide is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at identifying novel therapeutic agents. As synthetic methodologies continue to evolve and computational tools become more sophisticated , researchers will be better equipped to explore the full potential of this class of compounds.